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Compound of Interest

Compound Name: Methyl yellow

Cat. No.: B045819

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl yellow, also known as p-Dimethylaminoazobenzene, is an azo dye with the chemical
formula C14H15N3.[1] Historically used as a food coloring agent under the name "butter
yellow," its use in consumables was discontinued upon the discovery of its carcinogenic
properties.[1] Today, methyl yellow finds applications in research and industrial settings,
primarily as a pH indicator and a dye for various materials like polishes, polystyrene, and soap.
[2] This technical guide provides a comprehensive overview of methyl yellow, including its
chemical and physical properties, a detailed synthesis protocol, its mechanism of action as a
pH indicator, and a summary of its metabolic pathway and toxicological significance.

Core Chemical and Physical Properties

Methyl yellow is a golden-yellow crystalline solid.[3] It is sparingly soluble in water but soluble
in organic solvents such as alcohol, ether, chloroform, benzene, and petroleum ether.[3] The
key physicochemical properties of methyl yellow are summarized in the table below for easy
reference.
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Property Value

CAS Number 60-11-7

Molecular Formula C14H15N3

Molar Mass 225.29 g/mol

Appearance Golden yellow flakes or powder[3]
Melting Point 114-117 °CJ[3]

pH Indicator Range pH 2.9 (red) — 4.0 (yellow)[1]

Solubilit Insoluble in water; Soluble in alcohol, ether,
olubility
chloroform, benzene, petroleum ether[3]

Synthesis of Methyl Yellow

The synthesis of methyl yellow is a classic example of a diazotization and azo coupling
reaction. The overall process involves the reaction of aniline with N,N-dimethylaniline.

NaNO2, HCI
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Synthesis of Methyl Yellow via Diazotization and Azo Coupling.

Experimental Protocol: Laboratory Synthesis of Methyl
Yellow
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This protocol outlines the steps for the laboratory synthesis of methyl yellow.
Materials:

e Aniline

o Concentrated Hydrochloric Acid (HCI)
e Sodium Nitrite (NaNO2)

e N,N-dimethylaniline

e Sodium Acetate

e Ice

o Ethanol

Procedure:

 Diazotization of Aniline:

o In a beaker, dissolve a specific molar equivalent of aniline in a solution of concentrated
hydrochloric acid and water.

o Cool the resulting solution to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the
temperature between 0-5 °C. Stir the mixture continuously. The formation of the
benzenediazonium chloride solution is indicated by a slight color change.

e Azo Coupling with N,N-dimethylaniline:
o In a separate beaker, dissolve N,N-dimethylaniline in ethanol.

o Slowly add the freshly prepared, cold benzenediazonium chloride solution to the N,N-
dimethylaniline solution with constant stirring.
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o Add a solution of sodium acetate to adjust the pH and facilitate the coupling reaction. A
colored precipitate of methyl yellow will form.

¢ |solation and Purification:

o

Allow the reaction mixture to stand in an ice bath to ensure complete precipitation.

o Collect the crude methyl yellow precipitate by vacuum filtration and wash it with cold
water.

o Recrystallize the crude product from ethanol to obtain purified golden-yellow crystals of
methyl yellow.

o Dry the purified crystals in a desiccator.

Application as a pH Indicator

Methyl yellow is a well-known acid-base indicator.[1] Its color change is attributed to a
structural rearrangement in response to varying hydrogen ion concentrations. In acidic
solutions with a pH below 2.9, methyl yellow exists in a protonated form, which exhibits a red
color. As the pH increases above 4.0, it deprotonates to a form that is yellow.[1]
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Mechanism of Methyl Yellow as a pH Indicator.
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Metabolism and Toxicology

The toxicological significance of methyl yellow is primarily associated with its carcinogenicity.
The metabolism of methyl yellow is a critical factor in its toxic effects. In mammals, the initial
metabolic pathways involve N-demethylation and 4'-hydroxylation.[3] Bacterial metabolism,
particularly by the gut microbiota, plays a significant role in the breakdown of azo dyes. The key
enzymatic reaction is the cleavage of the azo bond by azoreductases, which results in the

formation of aromatic amines.[4][5]

The metabolic breakdown of methyl yellow can be summarized as follows:
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Simplified Metabolic Pathway of Methyl Yellow.

The formation of aromatic amines, such as aniline and N,N-dimethyl-p-phenylenediamine,
through the action of azoreductases is a crucial step in the detoxification or toxification process.
[6] Some of these metabolites are known to be carcinogenic.[7]

Conclusion

Methyl yellow, while no longer used in food products due to its toxicity, remains a compound
of interest for researchers in various fields. Its straightforward synthesis and distinct pH-
indicating properties make it a useful tool in the laboratory. Understanding its metabolic fate is
crucial for toxicological studies and for developing strategies for the bioremediation of azo
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dyes. This guide provides a foundational understanding of the key technical aspects of methyl
yellow for professionals in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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